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Compound of Interest

Compound Name: Hexatetracontane

Cat. No.: B1581753

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive information on the chemical identifier
and safety profile of hexatetracontane. The following sections detail its Chemical Abstracts
Service (CAS) number, physical and chemical properties, and safety information, adhering to
the Global Harmonized System (GHS). Furthermore, this guide includes a detailed
experimental protocol for the safe handling of non-hazardous solid chemicals like
hexatetracontane in a laboratory setting.

Chemical Identification and Properties

Hexatetracontane is a long-chain saturated hydrocarbon with the chemical formula C46H94.
As a high-molecular-weight alkane, it is a waxy solid at room temperature.

Table 1: Chemical Identifiers for Hexatetracontane
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Identifier Value

CAS Number 7098-24-0[1][2]
Molecular Formula C46H94[1][2]
Molecular Weight 647.2386 g/mol [2]
IUPAC Name Hexatetracontane
Synonyms n-Hexatetracontane

Table 2: Physical and Chemical Properties of Hexatetracontane

Property Value

Melting Point 361 K (87.85 °C)

Boiling Point Data not readily available

Density Data not readily available

Appearance Waxy solid (expected)

Solubility Insoluble in water; soluble in nonpolar organic

solvents (expected)

Safety Information

According to the Globally Harmonized System of Classification and Labelling of Chemicals

(GHS), hexatetracontane is not classified as a hazardous substance. There are no GHS

hazard pictograms, signal words, or hazard statements associated with this chemical.

Table 3: GHS Safety Information for Hexatetracontane
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GHS Classification Information
Hazard Class Not classified
Pictogram Not applicable
Signal Word Not applicable
Hazard Statements Not applicable
Precautionary Statements Not applicable

Although hexatetracontane is not considered hazardous, standard laboratory safety practices
should always be followed when handling this or any chemical. This includes wearing
appropriate personal protective equipment (PPE) such as safety glasses and gloves, and
working in a well-ventilated area.

Experimental Protocol: Safe Handling of Solid Non-
Hazardous Chemicals

The following is a standard operating procedure for the weighing and transfer of solid, non-
hazardous chemicals like hexatetracontane in a laboratory setting.

Objective: To accurately weigh and safely transfer a solid, non-hazardous chemical.
Materials:

o Hexatetracontane (or other solid non-hazardous chemical)

e Spatula

* Weighing paper or weighing boat

e Analytical balance

e Receiving vessel (e.g., beaker, flask)

e Personal Protective Equipment (PPE): safety glasses, lab coat, gloves
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Procedure:

e Preparation:
o Ensure the analytical balance is clean, level, and calibrated.
o Don appropriate PPE.

o Place a piece of weighing paper or a weighing boat on the balance pan and tare the
balance.

e Weighing:

o Using a clean spatula, carefully transfer the desired amount of the solid chemical from its
container onto the tared weighing paper or boat on the balance.

o Avoid spilling the chemical on the balance pan.
o Record the mass of the chemical.
e Transfer:
o Carefully remove the weighing paper or boat with the chemical from the balance.
o Transfer the chemical to the receiving vessel.

» [f using weighing paper, fold the paper to create a funnel and gently tap it to ensure all
the solid is transferred.

» [f using a weighing boat, carefully tilt and tap the boat to transfer the solid.

o If necessary, a small amount of a suitable solvent can be used to rinse any remaining solid
from the weighing paper or boat into the receiving vessel.

o Cleanup:
o Clean the spatula and any spills on the balance or work area immediately.

o Dispose of the used weighing paper or boat in the appropriate waste container.
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o Return the chemical container to its proper storage location.

Transfer

Preparation Weighing Cleanup
Ensure safety Spatula transfer
Don PPE Prepare Balance Add Solid Chemical B Record Mass Remove from Balance |—+{ Transfer to Vessel Clean Equipment & Area Dispose of Waste Store Chemical

Click to download full resolution via product page
Caption: Experimental workflow for handling solid non-hazardous chemicals.

Signaling Pathways and Logical Relationships

The safe handling of any chemical, regardless of its hazard classification, follows a logical
progression of steps designed to minimize risk and ensure the integrity of the experiment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hasth
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